Cas no 1206594-98-0 (3-(difluoromethoxy)pyrrolidine)

3-(difluoromethoxy)pyrrolidine structure
1206594-98-0 structure
Product Name:3-(difluoromethoxy)pyrrolidine
CAS No:1206594-98-0
MF:C5H9F2NO
MW:137.127868413925
MDL:MFCD27500976
CID:1211350
PubChem ID:55300576
Update Time:2025-04-20

3-(difluoromethoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-(difluoromethoxy)pyrrolidine
    • 3-Difluormethoxy-benzoesaeure
    • AK-968/41169420
    • 3-difluoromethoxy benzoic acid
    • 3-Difluoromethoxy-benzoic acid
    • CTK1D6603
    • 3-difluoromethoxybenzoic acid
    • HMS1721P04
    • AC1LHR88
    • ACMC-20anix
    • SureCN1965898
    • m-(difluoromethoxy)benzoic acid
    • 3-(difluoro-methoxy)pyrrolidine
    • 3-&lt
    • Difluor-methoxy&gt
    • -benzoesaeure
    • 3-Difluormethoxy-benzoesaeure; AK-968/41169420; 3-difluoromethoxy benzoic acid; 3-Difluoromethoxy-benzoic acid; CTK1D6603; 3-difluoromethoxybenzoic acid; HMS1721P04; AC1LHR88; 3-difluoromethoxy-benzoic acid; ACMC-20anix; SureCN1965898; m-(difluoromethoxy)benzoic acid; 3-(difluoro-methoxy)pyrrolidine; 3-< Difluor-methoxy> -benzoesaeure;
    • 1206594-98-0
    • CS-0184145
    • SB12235
    • CENPMZAOUBNUCY-UHFFFAOYSA-N
    • EN300-155383
    • SCHEMBL493224
    • AKOS006380803
    • CHEMBL4568220
    • MDL: MFCD27500976
    • Inchi: 1S/C5H9F2NO/c6-5(7)9-4-1-2-8-3-4/h4-5,8H,1-3H2
    • InChI Key: CENPMZAOUBNUCY-UHFFFAOYSA-N
    • SMILES: FC(OC1CNCC1)F

Computed Properties

  • Exact Mass: 137.06522023g/mol
  • Monoisotopic Mass: 137.06522023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 89
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 125.8±40.0 °C at 760 mmHg
  • Flash Point: 29.9±27.3 °C
  • Vapor Pressure: 12.0±0.2 mmHg at 25°C

3-(difluoromethoxy)pyrrolidine Security Information

3-(difluoromethoxy)pyrrolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D628631-100mg
3-(DIFLUOROMETHOXY)PYRROLIDINE HCl salt
1206594-98-0 97%
100mg
$385 2024-08-03
eNovation Chemicals LLC
D628631-250mg
3-(DIFLUOROMETHOXY)PYRROLIDINE HCl salt
1206594-98-0 97%
250mg
$655 2024-08-03
Enamine
EN300-155383-0.05g
3-(difluoromethoxy)pyrrolidine
1206594-98-0
0.05g
$1189.0 2023-02-14
Enamine
EN300-155383-0.1g
3-(difluoromethoxy)pyrrolidine
1206594-98-0
0.1g
$1245.0 2023-02-14
Enamine
EN300-155383-0.25g
3-(difluoromethoxy)pyrrolidine
1206594-98-0
0.25g
$1302.0 2023-02-14
Enamine
EN300-155383-0.5g
3-(difluoromethoxy)pyrrolidine
1206594-98-0
0.5g
$1359.0 2023-02-14
Enamine
EN300-155383-1.0g
3-(difluoromethoxy)pyrrolidine
1206594-98-0
1g
$0.0 2023-06-08
Enamine
EN300-155383-2.5g
3-(difluoromethoxy)pyrrolidine
1206594-98-0
2.5g
$2957.0 2023-02-14
Enamine
EN300-155383-5.0g
3-(difluoromethoxy)pyrrolidine
1206594-98-0
5.0g
$5832.0 2023-02-14
Enamine
EN300-155383-10.0g
3-(difluoromethoxy)pyrrolidine
1206594-98-0
10.0g
$11367.0 2023-02-14
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd